Ethyl 4-(1,1,2,2-tetrafluoro-2-trimethylsilyl)ethoxy)benzoate
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Description
Ethyl 4-(1,1,2,2-tetrafluoro-2-trimethylsilyl)ethoxy)benzoate is a useful research compound. Its molecular formula is C14H18F4O3Si and its molecular weight is 338.374. The purity is usually 95%.
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Scientific Research Applications
Liquid Crystalline Polysiloxanes
Research has shown that certain monomers, including derivatives of Ethyl 4-(1,1,2,2-tetrafluoro-2-trimethylsilyl)ethoxy)benzoate, can be used to synthesize side chain liquid crystalline polysiloxanes. These compounds exhibit high smectogen properties and are characterized using differential scanning calorimetry and thermal optical polarized microscopy. The fluorinated chain in these compounds is derived from similar ethanol or ethyliodide compounds, contributing to the materials' thermotropic liquid crystalline behavior (Bracon, Guittard, Givenchy, & Géribaldi, 2000).
Hydroxy-Protecting Group
The compound has been utilized in the development of the highly versatile 1-[(2-trimethylsilyl)ethoxy]ethyl (SEE) group, used for the protection of hydroxyl groups. Its deprotection can be achieved under virtually neutral conditions, which is crucial for protecting hydroxyl groups in compounds that contain acid- and/or base-sensitive functional groups (Wu, Shull, & Koreeda, 1996).
Photopolymerization
Benzoate ester derivatives of ethyl α-hydroxymethylacrylate, synthesized using phase transfer catalysis, have displayed rapid photopolymerization. These derivatives, including variations like the 4-fluoro-, 4-trifluoromethyl-, 4-methyl-, 2-hydroxy-, 4-nitro-, 4-methoxy-, 4-cyano-, and 3,4,5-trimethoxybenzoate esters, show increased rates of photopolymerization compared to nonaromatic esters, making them suitable for rapid photocure in thin film and coating applications (Avci, Mathias, & Thigpen, 1996).
Nonlinear Optical (NLO) Properties
The compound and its derivatives have been investigated for their NLO properties using density functional theory (DFT) methods. These studies have found that the compound and its derivatives are promising candidates for NLO materials, with static first and second hyperpolarizabilities significantly larger than those of the NLO prototypical molecule, para-nitroaniline (Kiven, Nkungli, Tasheh, & Ghogomu, 2023).
Properties
IUPAC Name |
ethyl 4-(1,1,2,2-tetrafluoro-2-trimethylsilylethoxy)benzoate |
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InChI |
InChI=1S/C14H18F4O3Si/c1-5-20-12(19)10-6-8-11(9-7-10)21-13(15,16)14(17,18)22(2,3)4/h6-9H,5H2,1-4H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQBOCSSPDFCDSW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OC(C(F)(F)[Si](C)(C)C)(F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F4O3Si |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.37 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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